![molecular formula C10H5BrClN3 B6179242 6-bromo-4-chloro-9H-pyrimido[4,5-b]indole CAS No. 2422124-85-2](/img/no-structure.png)
6-bromo-4-chloro-9H-pyrimido[4,5-b]indole
Description
“6-bromo-4-chloro-9H-pyrimido[4,5-b]indole” is a chemical compound that belongs to the class of indole derivatives . It has a molecular weight of 282.53 . The compound is typically stored at a temperature of 4 degrees Celsius and is in powder form .
Synthesis Analysis
The synthesis of indole derivatives like “this compound” often involves complex chemical reactions . For instance, one method involves the use of indole-3-carboxaldehyde, benzaldehyde, and ammonium iodide as substrates, with iodine as the catalyst .Molecular Structure Analysis
The molecular structure of “this compound” includes a pyrimido[4,5-b]indole core, which is a type of indole derivative . The compound also contains bromine and chlorine atoms .Chemical Reactions Analysis
Indole derivatives like “this compound” can undergo various chemical reactions. For example, 6-bromoindole, a related compound, can undergo a palladium-catalyzed reaction with 2-(4-fluorophenyl)ethylpiperazine to afford carbonylation products .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at a temperature of 4 degrees Celsius . It has a molecular weight of 282.53 .Safety and Hazards
Future Directions
The future directions for research on “6-bromo-4-chloro-9H-pyrimido[4,5-b]indole” and similar compounds could involve exploring their potential biological activities. Indole derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . Therefore, these compounds have immense potential to be explored for newer therapeutic possibilities .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-4-chloro-9H-pyrimido[4,5-b]indole involves the reaction of 4-chloroindole-2-carboxylic acid with 2-amino-5-bromo-3-methylpyridine followed by cyclization and deprotection steps.", "Starting Materials": [ "4-chloroindole-2-carboxylic acid", "2-amino-5-bromo-3-methylpyridine", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "triethylamine (TEA)", "acetic anhydride", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "ethanol", "dichloromethane (DCM)", "diethyl ether" ], "Reaction": [ "Step 1: Activation of 4-chloroindole-2-carboxylic acid with DCC and DMAP in DCM", "Step 2: Addition of 2-amino-5-bromo-3-methylpyridine to the reaction mixture and stirring at room temperature", "Step 3: Cyclization of the intermediate product by adding acetic anhydride and TEA", "Step 4: Deprotection of the cyclized product by treatment with HCl in ethanol", "Step 5: Neutralization of the reaction mixture with NaOH and extraction with DCM", "Step 6: Purification of the crude product by column chromatography using a mixture of DCM and diethyl ether as the eluent" ] } | |
CAS RN |
2422124-85-2 |
Molecular Formula |
C10H5BrClN3 |
Molecular Weight |
282.5 |
Purity |
95 |
Origin of Product |
United States |
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